Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate

• Molecular Formula: C11H14N2O6
• Molecular Weight: 270.24 g/mol
• IUPAC Name: ethyl 3-(1,3-dimethyl-2,4,6-trioxo-1,3-diazinan-5-yl)-3-oxopropanoate
• InChI: InChI=1S/C11H14N2O6/c1-4-19-7(15)5-6(14)8-9(16)12(2)11(18)13(3)10(8)17/h8H,4-5H2,1-3H3
• InChI Key: LEOAWNMIVHPPQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1C(=O)N(C(=O)N(C1=O)C)C
• CAS No.: 92058-18-9

Description

Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate is a complex organic compound that features a barbituric acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate typically involves multicomponent reactions. One common method involves the reaction of ethyl acetoacetate, phenylglyoxal hydrate, barbituric acid, and primary amines under reflux in ethanol for 10-15 minutes . The yields of the desired product can range from 36% to 74%, depending on the specific reactants and conditions used .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of multicomponent reactions and the use of readily available starting materials suggest that scalable methods could be developed based on existing synthetic routes.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate can undergo various types of chemical reactions, including:

Condensation Reactions: It can participate in multicomponent condensation reactions to form polysubstituted pyrroles.

Cyclization Reactions: It can be involved in cyclization reactions, particularly in the formation of pyrrole derivatives.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include:

Phenylglyoxal Hydrate: Used in condensation reactions.

Primary Amines: Act as nucleophiles in condensation reactions.

Ethanol: Common solvent for these reactions.

Major Products

The major products formed from reactions involving this compound are typically polysubstituted pyrroles and other heterocyclic compounds .

Scientific Research Applications

Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate has several scientific research applications:

Medicinal Chemistry: It is used in the synthesis of biologically active compounds, including potential anti-inflammatory and antidiabetic agents.

Organic Synthesis: It serves as a building block for the synthesis of complex heterocyclic compounds.

Material Science: Its derivatives may have applications in the development of new materials with unique properties.

Mechanism of Action

its reactivity in condensation and cyclization reactions suggests that it can act as a nucleophile or electrophile, depending on the reaction conditions . The barbituric acid moiety is known to participate in hydrogen bonding and other interactions, which may influence its reactivity and biological activity .

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethylbarbituric Acid: Shares the barbituric acid moiety and is used in similar synthetic applications.

Phenylglyoxal Hydrate: Often used in conjunction with barbituric acid derivatives in multicomponent reactions.

Uniqueness

Ethyl 3-(1,3-dimethyl-2,4,6-trioxohexahydropyrimidin-5-yl)-3-oxopropanoate is unique due to its specific structure, which combines a barbituric acid moiety with an ethyl ester group.